Cas no 142-65-4 (1-Pentanamine,hydrochloride (1:1))

• Product Name: 1-Pentanamine,hydrochloride (1:1)
• CAS No: 142-65-4
• MF: C₅H₁₄ClN
• MW: 123.624360561371
• CID: 161329
• PubChem ID: 120182
• Update Time: 2025-04-23

1-Pentanamine,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine,hydrochloride (1:1)
• 1,2,3,4-tetrahydro-1,4-methanonaphthalen-9-amine
• N-AMYLAMINEHYDROCHLORIDE
• 9-Aminobenzonorbornene
• amylamine hydrochloride
• n-amylamine.HCl
• n-pentylamine hydrochloride
• n-pentylammonium chloride
• pentylamine,hydrochloride
• pentylammonium chloride
• 1-Pentylamine hydrochloride
• UNII-WI72UKL50R
• pentylamine hydrochloride
• Q27292658
• 142-65-4
• 1-Pentanamine Hydrochloride
• pentan-1-amine;hydrochloride
• 1-PENTANAMINE, HYDROCHLORIDE (1:1)
• 1-Aminopentane hydrochloride
• WI72UKL50R
• n-Amylammonium chloride
• N-amyl amine hydrochloride
• DTXSID10931290
• Pentan-1-amine--hydrogen chloride (1/1)
• P2736
• pentan-1-amine hydrochloride
• n-Amylamine hydrochloride
• 1-Pentanamine, hydrochloride
• Pentylamine, hydrochloride
• G82846

• Inchi： 1S/C5H13N.ClH/c1-2-3-4-5-6;/h2-6H2,1H3;1H
• InChI Key： FZFZFCIODKYFEV-UHFFFAOYSA-N
• SMILES： Cl.NCCCCC

Computed Properties

• Exact Mass: 159.10500
• Monoisotopic Mass: 123.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.759
• Boiling Point: 105.5°Cat760mmHg
• Flash Point: 4.4°C
• PSA: 26.02000
• LogP: 2.68880

Additional information on 1-Pentanamine,hydrochloride (1:1)

1-Pentanamine Hydrochloride (1:1) - CAS No. 142-65-4

1-Pentanamine hydrochloride is a chemical compound with the CAS number 142-65-4. It is a salt formed by the reaction of 1-pentanamine with hydrochloric acid in a 1:1 molar ratio. This compound is widely recognized in the chemical and pharmaceutical industries due to its unique properties and diverse applications. The molecule consists of a five-carbon chain with an amine group at one end and a hydrochloride counterion, making it a versatile compound for various chemical reactions and processes.

Recent studies have highlighted the importance of 1-pentanamine hydrochloride in the synthesis of advanced materials. Researchers have explored its role in the formation of self-healing polymers, where the amine group facilitates cross-linking reactions under specific conditions. These polymers exhibit remarkable mechanical properties and are being considered for applications in aerospace and automotive industries. The ability of 1-pentanamine hydrochloride to act as a catalyst in such reactions has been extensively documented, making it a valuable reagent in polymer chemistry.

In the pharmaceutical sector, 1-pentanamine hydrochloride has gained attention as an intermediate in drug synthesis. Its role in the production of bioactive molecules, particularly those with potential anticancer properties, has been a focal point of recent research. Scientists have reported that derivatives of this compound can selectively target cancer cells, offering new avenues for chemotherapy development. The compound's stability and reactivity make it an ideal candidate for such applications.

The synthesis of 1-pentanamine hydrochloride involves a straightforward reaction between 1-pentanamine and hydrochloric acid. This process is highly efficient and scalable, making it suitable for industrial production. The resulting salt is stable under normal conditions and can be stored for extended periods without degradation. Its physical properties, including melting point and solubility, have been thoroughly characterized, ensuring its compatibility with various manufacturing processes.

Environmental considerations have also been addressed in recent studies involving 1-pentanamine hydrochloride. Researchers have investigated its biodegradability and impact on aquatic ecosystems. Findings suggest that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This information is crucial for industries aiming to adopt sustainable practices while utilizing this compound.

In conclusion, 1-pentanamine hydrochloride (CAS No. 142-65-4) is a multifaceted compound with significant potential across multiple disciplines. Its role in polymer chemistry, pharmaceuticals, and environmental science underscores its importance in contemporary research and industry. As advancements continue to emerge, this compound is expected to play an even more prominent role in shaping future technologies and therapeutic solutions.